Cas no 5037-60-5 (4,7-Dimethyl-2,3-dihydro-1H-inden-1-one)

4,7-Dimethyl-2,3-dihydro-1H-inden-1-one structure
5037-60-5 structure
Product Name:4,7-Dimethyl-2,3-dihydro-1H-inden-1-one
CAS No:5037-60-5
MF:C11H12O
MW:160.212383270264
MDL:MFCD01098368
CID:371206
PubChem ID:220094
Update Time:2024-10-29

4,7-Dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 4,7-Dimethyl-2,3-dihydro-1H-inden-1-one
    • 1H-Inden-1-one,2,3-dihydro-4,7-dimethyl-
    • 4,7-DIMETHYL-1-INDANONE
    • 4,7-dimethyl-2,3-dihydroinden-1-one
    • 1-Indanone, 4,7-dimethyl-
    • 1-Indanone,7-dimethyl-
    • 1-Oxo-4.7-dimethyl-hydrinden
    • 4,7-Dimethyl-indan-1-on
    • 4,7-dimethylindan-1-one
    • 4,7-dimethyl-indan-1-one
    • 4,7-dimethylindanone
    • NSC2364
    • PubChem5358
    • SureCN806442
    • 2,3-Dihydro-4,7-dimethyl-1H-inden-1-one
    • NSC 2364
    • FT-0651736
    • DTXSID10277443
    • 4,7-dimethyl-2,3-dihydro-inden-1-one
    • InChI=1/C11H12O/c1-7-3-4-8(2)11-9(7)5-6-10(11)12/h3-4H,5-6H2,1-2H
    • CS-0366530
    • F52791
    • 1H-Inden-1-one,3-dihydro-4,7-dimethyl-
    • UNII-445Z3A6WF6
    • A828088
    • AM1032
    • 445Z3A6WF6
    • NSC-2364
    • SCHEMBL806442
    • 1H-Inden-1-one, 2,3-dihydro-4,7-dimethyl-
    • Indanone, 4,7-dimethyl-
    • AKOS010816725
    • 5037-60-5
    • AC-23396
    • 4,7-di-methyl-1-indanone
    • DTXCID00228601
    • DB-071183
    • MDL: MFCD01098368
    • Inchi: 1S/C11H12O/c1-7-3-4-8(2)11-9(7)5-6-10(11)12/h3-4H,5-6H2,1-2H3
    • InChI Key: GCZQTQUHBZZQAC-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C(C)=CC=C(C)C=21

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 1.085
  • Melting Point: 78-79 ºC
  • Boiling Point: 293 ºC
  • Flash Point: 124 ºC
  • Refractive Index: 1.566
  • PSA: 17.07
  • LogP: 2.43230

4,7-Dimethyl-2,3-dihydro-1H-inden-1-one Pricemore >>

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